molecular formula C8H9F2N B6207783 4-ethyl-2,6-difluoroaniline CAS No. 1452007-17-8

4-ethyl-2,6-difluoroaniline

Cat. No. B6207783
CAS RN: 1452007-17-8
M. Wt: 157.2
InChI Key:
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Description

“2,6-Difluoroaniline” is an important chemical in the synthesis technology for high-efficiency insecticides . It’s also used in the synthesis of other compounds .


Synthesis Analysis

While specific synthesis methods for “4-ethyl-2,6-difluoroaniline” were not found, “2,6-Difluoroaniline” has been used in the synthesis of various compounds .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 4-ethyl-2,6-difluoroaniline can be achieved through a multi-step process involving the introduction of the ethyl and difluoro substituents onto aniline.", "Starting Materials": [ "Aniline", "Ethyl bromide", "Potassium carbonate", "Fluorine gas", "Iron(III) fluoride" ], "Reaction": [ "Step 1: Nitration of aniline using nitric acid and sulfuric acid to yield 4-nitroaniline.", "Step 2: Reduction of 4-nitroaniline using iron and hydrochloric acid to yield 4-aminoaniline.", "Step 3: Alkylation of 4-aminoaniline using ethyl bromide and potassium carbonate to yield 4-ethylaminoaniline.", "Step 4: Fluorination of 4-ethylaminoaniline using fluorine gas and iron(III) fluoride to yield 4-ethyl-2,6-difluoroaniline." ] }

CAS RN

1452007-17-8

Molecular Formula

C8H9F2N

Molecular Weight

157.2

Purity

95

Origin of Product

United States

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